Cas no 7445-47-8 (Pentaerythritol Tetrahexanoate)

• Product Name: Pentaerythritol Tetrahexanoate
• CAS No: 7445-47-8
• MF: C₂₉H₅₂O₈
• MW: 528.718390464783
• CID: 566397
• PubChem ID: 4652589
• Update Time: 2025-06-12

Pentaerythritol Tetrahexanoate Chemical and Physical Properties

Names and Identifiers

• Pentaerythritol Tetrahexanoate
• Hexanoic acid,1,1'-[2,2-bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl] ester
• Pentaerythritol Tetr
• pentaerythritol tetra-caproate
• Pentaerythritol tetravalerate
• Pentaerythrityl tetrahexanoate
• pentaerythrol tetracaporoate
• Tetra-O-hexanoyl-pentaerythrit
• tetra-O-hexanoyl-pentaerythritol
• hexanoic acid,2,2-bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl ester
• Hexanoic acid, 1,1'-[2,2-bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl] ester
• Pentaerythrityl tetracaproate
• SCHEMBL355770
• 7445-47-8
• 1,1'-[2,2-Bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl] dihexanoate
• Hexanoic Acid 1,1'-[2,2-Bis[[(1-oxohexyl)oxy]methyl]-1,3-propanediyl] Ester;
• FT-0673585
• Hexanoic acid, 2,2-bis(((1-oxohexyl)oxy)methyl)-1,3-propanediyl ester
• 2RJA95Y9X4
• [3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propyl] Hexanoate
• pentaerythritol tetracaproate
• AOZDHFFNBZAHJF-UHFFFAOYSA-N
• DB-221732

• Inchi： 1S/C29H52O8/c1-5-9-13-17-25(30)34-21-29(22-35-26(31)18-14-10-6-2,23-36-27(32)19-15-11-7-3)24-37-28(33)20-16-12-8-4/h5-24H2,1-4H3
• InChI Key： AOZDHFFNBZAHJF-UHFFFAOYSA-N
• SMILES： O(C(CCCCC)=O)CC(COC(CCCCC)=O)(COC(CCCCC)=O)COC(CCCCC)=O

Computed Properties

• Exact Mass: 528.36600
• Monoisotopic Mass: 528.36621861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 28
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Boiling Point: 220-242°C/ h.v oil pump
• PSA: 105.20000
• LogP: 6.46680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Pentaerythritol Tetrahexanoate

Pentaerythritol Tetrahexanoate (CAS No. 7445-47-8): A Versatile Ester for Modern Applications

Pentaerythritol Tetrahexanoate (CAS No. 7445-47-8), often abbreviated as PETH, is a synthetic ester derived from pentaerythritol and hexanoic acid. This compound is widely recognized for its exceptional lubricity, thermal stability, and low volatility, making it a preferred choice in industries ranging from cosmetics to industrial lubricants. With the growing demand for sustainable and high-performance materials, Pentaerythritol Tetrahexanoate has emerged as a key ingredient in formulations that prioritize efficiency and environmental compatibility.

The unique molecular structure of Pentaerythritol Tetrahexanoate contributes to its remarkable properties. As a tetraester, it offers superior oxidative stability compared to mono- or diesters, which is critical for applications exposed to high temperatures. This characteristic has led to its widespread use in synthetic lubricants, where it reduces wear and extends equipment life. Additionally, its low toxicity and excellent solubility in organic solvents make it a versatile component in personal care products, such as emollients and viscosity modifiers.

In recent years, the shift toward bio-based and eco-friendly chemicals has amplified interest in Pentaerythritol Tetrahexanoate. Researchers and manufacturers are exploring its potential as a green alternative to petroleum-derived esters. Its biodegradability and minimal environmental impact align with global sustainability goals, particularly in the cosmetics and lubricant industries. Consumers and businesses alike are searching for terms like "biodegradable lubricants" and "non-toxic emollients," reflecting a broader trend toward safer, more sustainable products.

Another area where Pentaerythritol Tetrahexanoate excels is in plasticizers and polymer additives. Its ability to enhance flexibility and durability in polymers without compromising performance has made it a valuable asset in the production of PVC and other synthetic materials. As regulations tighten around phthalate-based plasticizers, PETH is gaining traction as a safer alternative. This aligns with frequent search queries such as "phthalate-free plasticizers" and "high-performance polymer additives," highlighting its relevance in contemporary material science.

The cosmetic industry also benefits significantly from Pentaerythritol Tetrahexanoate. Its non-greasy texture and excellent spreadability make it ideal for skincare and haircare formulations. Brands focusing on clean beauty and vegan products often incorporate PETH due to its synthetic yet skin-friendly profile. Searches for "lightweight emollients" and "cosmetic esters" underscore its importance in modern beauty trends.

From a technical standpoint, Pentaerythritol Tetrahexanoate exhibits a high flash point and low pour point, which are critical for applications in extreme temperature environments. This makes it suitable for aerospace lubricants and high-performance machinery. Engineers and formulators frequently seek information on "high-temperature lubricants" and "synthetic ester performance," further cementing PETH's role in advanced engineering solutions.

In conclusion, Pentaerythritol Tetrahexanoate (CAS No. 7445-47-8) is a multifaceted compound with applications spanning multiple industries. Its combination of thermal stability, environmental safety, and versatility positions it as a material of choice for the future. Whether in lubricants, cosmetics, or polymers, PETH continues to meet the evolving demands of technology and sustainability, answering the call for high-performance, eco-conscious solutions.